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Abstract
DL-3-Phenyllactic acid (PLA), a naturally occurring alpha-hydroxy acid, has garnered

significant attention in the scientific community for its broad-spectrum antimicrobial properties

and its potential as a versatile building block in pharmaceutical synthesis. First identified as an

antimicrobial agent from Geotrichum candidum in 1998, this compound is now known to be

produced by a variety of microorganisms, particularly lactic acid bacteria found in fermented

foods. Its chiral nature, with the D- and L-enantiomers often exhibiting different biological

activities, adds a layer of complexity and opportunity for stereoselective applications. This

technical guide provides an in-depth exploration of the discovery, history, and key scientific

milestones of DL-3-Phenyllactic acid, complete with detailed experimental protocols,

quantitative data, and visualizations of its biosynthetic pathway to support researchers and

drug development professionals in harnessing its potential.

Introduction
DL-3-Phenyllactic acid (2-hydroxy-3-phenylpropanoic acid) is an organic acid with the

chemical formula C₉H₁₀O₃.[1][2] It is structurally characterized by a phenyl group attached to

the beta-carbon of lactic acid. This compound exists as a racemic mixture of its two

enantiomers, D-3-Phenyllactic acid and L-3-Phenyllactic acid.[1] Found in natural sources such

as honey and fermented foods, DL-3-Phenyllactic acid is a product of phenylalanine

metabolism by various microorganisms.[3][4] Its significance stems from its notable
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antimicrobial activity against a wide range of bacteria and fungi, making it a compound of

interest for food preservation and as a potential therapeutic agent.[1][5] Furthermore, its chiral

structure makes it a valuable intermediate in the stereoselective synthesis of active

pharmaceutical ingredients (APIs).

History and Discovery
The formal scientific recognition of the antimicrobial properties of phenyllactic acid is a

relatively recent development. While the compound itself may have been synthesized earlier,

its significance as a bioactive molecule was highlighted in the late 20th century.

Key Historical Milestones:

1998: Dieuleveux and colleagues first reported the antibacterial activity of 3-phenyllactic

acid, which they isolated from the fungus Geotrichum candidum. Their work identified its

potential as a natural antimicrobial agent.[1]

Post-1998: Subsequent research focused on lactic acid bacteria (LAB) as a significant

source of phenyllactic acid, particularly in fermented foods. This discovery opened avenues

for its use as a natural food preservative.

21st Century: The focus of research has expanded to include the differential biological

activities of the D- and L-enantiomers, with studies indicating that D-PLA often exhibits

stronger antimicrobial effects.[1] The potential of DL-3-Phenyllactic acid as a chiral building

block in pharmaceutical synthesis has also been increasingly explored.

Physicochemical Properties
A clear understanding of the physicochemical properties of DL-3-Phenyllactic acid is essential

for its application in research and development.
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Property Value Reference

Chemical Formula C₉H₁₀O₃ [1][2]

Molecular Weight 166.17 g/mol

Appearance Off-white crystalline powder

CAS Number 828-01-3 [2]

Solubility

Soluble in DMSO and

dimethylformamide. Limited

solubility in PBS (pH 7.2) at

approximately 0.2 mg/mL.

[4][6]

Biosynthesis
DL-3-Phenyllactic acid is primarily biosynthesized by microorganisms through the metabolism

of the amino acid L-phenylalanine. The key pathway involves the conversion of phenylalanine

to phenylpyruvic acid (PPA), which is then reduced to phenyllactic acid. This process is

catalyzed by enzymes such as lactate dehydrogenases.

L-Phenylalanine Phenylpyruvic Acid (PPA)

 Aromatic Amino Acid 
 Aminotransferase DL-3-Phenyllactic Acid (PLA)

 Lactate 
 Dehydrogenase 

Click to download full resolution via product page

Caption: Biosynthetic pathway of DL-3-Phenyllactic acid from L-phenylalanine.

Antimicrobial Activity
DL-3-Phenyllactic acid exhibits a broad spectrum of antimicrobial activity against both

bacteria and fungi. The mechanism of action is believed to involve the disruption of the cell wall

and membrane integrity, leading to cell death.[1]

Antibacterial Activity
Studies have demonstrated the efficacy of DL-3-Phenyllactic acid against various Gram-

positive and Gram-negative bacteria.
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Bacterium MIC (mg/mL) Reference

Klebsiella pneumoniae 2.5 [7]

Salmonella enterica - (63.2% growth reduction) [8]

Note: MIC values can vary depending on the specific strain, medium, and experimental

conditions.

Antifungal Activity
DL-3-Phenyllactic acid is also effective against a range of fungi, including molds and yeasts.

Fungus MIC (mg/mL) Reference

Rhizopus sp. and Mucor sp. 180 [9]

Experimental Protocols
Chemical Synthesis of DL-3-Phenyllactic Acid
While microbial production is common, chemical synthesis provides a controlled method for

obtaining DL-3-Phenyllactic acid. A general method involves the hydrolysis of 2-chloro-3-

phenylpropionic acid.

Workflow for Chemical Synthesis:

2-Chloro-3-phenylpropionic acid Alkaline Hydrolysis
(e.g., with NaOH solution)

Acidification
(e.g., with HCl)

Extraction
(e.g., with ethyl acetate)

Purification
(e.g., recrystallization) DL-3-Phenyllactic acid

Click to download full resolution via product page

Caption: General workflow for the chemical synthesis of DL-3-Phenyllactic acid.

Detailed Protocol:

Reaction Setup: Dissolve 2-chloro-3-phenylpropionic acid in an aqueous solution of sodium

hydroxide.
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Hydrolysis: Heat the mixture under reflux for several hours to facilitate the hydrolysis of the

chloro group to a hydroxyl group.

Acidification: After cooling, carefully acidify the reaction mixture with a strong acid, such as

hydrochloric acid, to a pH of approximately 2. This will precipitate the DL-3-Phenyllactic
acid.

Extraction: Extract the product from the aqueous solution using an organic solvent like ethyl

acetate.

Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., sodium

sulfate), filter, and evaporate the solvent under reduced pressure.

Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,

water or a mixture of organic solvents) to obtain pure DL-3-Phenyllactic acid.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC of DL-3-Phenyllactic acid against a specific microorganism can be determined using

the broth microdilution method.

Workflow for MIC Determination:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b085694?utm_src=pdf-body
https://www.benchchem.com/product/b085694?utm_src=pdf-body
https://www.benchchem.com/product/b085694?utm_src=pdf-body
https://www.benchchem.com/product/b085694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare serial dilutions of
DL-3-Phenyllactic acid in broth

Inoculate each dilution with a
standardized microbial suspension

Incubate under appropriate
conditions (temperature, time)

Observe for visible growth

Determine MIC (lowest concentration
with no visible growth)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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